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Compound of Interest

Compound Name:
(1,5-Dimethyl-1H-Pyrazol-3-

Yl)Methanol

Cat. No.: B139845 Get Quote

An In-depth Technical Guide to (1,5-Dimethyl-1H-
Pyrazol-3-Yl)Methanol
This technical guide provides a comprehensive overview of the chemical compound (1,5-
Dimethyl-1H-Pyrazol-3-Yl)Methanol, including its molecular structure, chemical properties,

and a detailed experimental protocol for its synthesis. This document is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis.

Chemical Structure and Molecular Formula
(1,5-Dimethyl-1H-Pyrazol-3-Yl)Methanol is a heterocyclic organic compound. The structure

consists of a pyrazole ring substituted with two methyl groups at positions 1 and 5, and a

hydroxymethyl group at position 3.

Molecular Formula: C₆H₁₀N₂O[1][2]

IUPAC Name: (1,5-dimethylpyrazol-3-yl)methanol[1]

Canonical SMILES: CC1=NN(C)C=C1CO

InChI: InChI=1S/C6H10N2O/c1-5-3-6(4-9)7-8(5)2/h3,9H,4H2,1-2H3[1]
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InChIKey: XJBMHIHXRARJJS-UHFFFAOYSA-N[1]

Physicochemical Properties
A summary of the key physicochemical properties of (1,5-Dimethyl-1H-Pyrazol-3-Yl)Methanol
is presented in the table below.

Property Value Reference

Molecular Weight 126.16 g/mol [1]

Melting Point 50 °C [3]

Boiling Point 118 °C at 2 mmHg [3]

Density 1.13 ± 0.1 g/cm³ [3]

CAS Number 153912-60-8 [1][2]

Experimental Synthesis Protocol
The synthesis of (1,5-Dimethyl-1H-Pyrazol-3-Yl)Methanol can be achieved through the

reduction of ethyl 1,5-dimethyl-1H-pyrazole-3-carboxylate.[3] The following is a detailed

protocol for this synthesis.

Materials:

Ethyl 1,5-dimethyl-1H-pyrazole-3-carboxylate

Lithium aluminum hydride (LiAlH₄)

Anhydrous tetrahydrofuran (THF)

Methanol

Dichloromethane (CH₂Cl₂)

Saturated aqueous sodium chloride solution

Procedure:
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To a dry three-necked flask, add lithium aluminum hydride (3.8 g, 100 mmol) and 200 mL of

anhydrous tetrahydrofuran.[3]

Dissolve ethyl 1,5-dimethyl-1H-pyrazole-3-carboxylate (16.8 g, 100 mmol) in 100 mL of dry

tetrahydrofuran.[3]

Slowly add the solution of ethyl 1,5-dimethyl-1H-pyrazole-3-carboxylate dropwise to the

three-necked flask containing the lithium aluminum hydride suspension.[3]

After the addition is complete, continue stirring the reaction mixture for 4 hours.[3]

Quench the reaction by the slow, dropwise addition of anhydrous ethanol to consume any

remaining lithium aluminum hydride.[3]

Remove the tetrahydrofuran by distillation under reduced pressure.[3]

Add 500 mL of methanol to the residue and adjust the pH to neutral. Heat the mixture to

reflux for 6 hours and then filter.[3]

Concentrate the filtrate and dissolve the resulting residue in 100 mL of dichloromethane.[3]

Wash the organic layer twice with 50 mL of saturated aqueous sodium chloride solution.[3]

Dry the organic layer and concentrate it to yield 1,5-dimethyl-1H-pyrazole-3-methanol. The

expected yield is approximately 8.8 g (70%).[3]

Visualization of Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of (1,5-Dimethyl-1H-Pyrazol-3-
Yl)Methanol.
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Click to download full resolution via product page

Caption: Workflow for the synthesis of (1,5-Dimethyl-1H-Pyrazol-3-Yl)Methanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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